Cas no 1154620-08-2 (N-(4-aminocyclohexyl)hexanamide)

• Product name: N-(4-aminocyclohexyl)hexanamide
• CAS No: 1154620-08-2
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• MDL: MFCD12106809
• CID: 5157082
• PubChem ID: 43653078

N-(4-aminocyclohexyl)hexanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-aminocyclohexyl)hexanamide

• MDL： MFCD12106809
• Inchi： 1S/C12H24N2O/c1-2-3-4-5-12(15)14-11-8-6-10(13)7-9-11/h10-11H,2-9,13H2,1H3,(H,14,15)
• InChI Key： YDPGMFJWUWNLCM-UHFFFAOYSA-N
• SMILES： C(NC1CCC(N)CC1)(=O)CCCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-(4-aminocyclohexyl)hexanamide

N-(4-Aminocyclohexyl)hexanamide: A Comprehensive Overview

N-(4-aminocyclohexyl)hexanamide, a compound with the CAS number 1154620-08-2, is a versatile organic molecule that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which features an aminocyclohexyl group attached to a hexanamide moiety. The combination of these functional groups endows the molecule with a range of interesting properties that make it a valuable candidate for further research and development.

The aminocyclohexyl group in N-(4-aminocyclohexyl)hexanamide is particularly noteworthy due to its ability to participate in various chemical reactions. The amino functionality can undergo nucleophilic substitution, condensation, and other reactions, making it a useful building block for the synthesis of more complex molecules. Additionally, the cyclohexyl ring provides steric bulk and conformational stability, which can influence the molecule's reactivity and biological activity.

Recent studies have explored the potential of N-(4-aminocyclohexyl)hexanamide in pharmaceutical applications. One notable area of research is its use as a scaffold for the development of novel drugs. The compound's aminocyclohexyl group can be modified to introduce various functional groups that enhance its pharmacological properties. For example, researchers have investigated the use of N-(4-aminocyclohexyl)hexanamide derivatives as inhibitors of specific enzymes involved in disease pathways. These derivatives have shown promise in preclinical studies for treating conditions such as cancer, neurodegenerative disorders, and inflammatory diseases.

In the field of materials science, N-(4-aminocyclohexyl)hexanamide has been explored for its potential in polymer synthesis. The amino group can be used to initiate polymerization reactions, leading to the formation of functional polymers with tailored properties. These polymers can be used in a variety of applications, including drug delivery systems, coatings, and adhesives. The cyclohexyl ring provides additional stability and mechanical strength to the resulting materials, making them suitable for demanding environments.

Another area of interest is the use of N-(4-aminocyclohexyl)hexanamide in chemical synthesis. The compound's reactivity and versatility make it an attractive starting material for the preparation of complex organic molecules. Researchers have developed efficient synthetic routes to access N-(4-aminocyclohexyl)hexanamide and its derivatives using mild reaction conditions and readily available starting materials. These synthetic methods have been optimized to achieve high yields and purity, facilitating their use in large-scale applications.

The safety profile of N-(4-aminocyclohexyl)hexanamide is also an important consideration. Studies have shown that the compound exhibits low toxicity and good biocompatibility, making it suitable for use in pharmaceutical and biomedical applications. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety and maintain product integrity.

In conclusion, N-(4-aminocyclohexyl)hexanamide (CAS number 1154620-08-2) is a promising compound with a wide range of potential applications. Its unique structure and versatile reactivity make it an attractive candidate for further research and development in pharmaceuticals, materials science, and chemical synthesis. Ongoing studies continue to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.